Cas no 1134777-59-5 (methyl 3-chloro-4-(dibromomethyl)benzoate)

• Product Name: methyl 3-chloro-4-(dibromomethyl)benzoate
• CAS No: 1134777-59-5
• MF: C₉H₇Br₂ClO₂
• MW: 342.411680459976
• CID: 2879648
• PubChem ID: 68731754
• Update Time: 2025-04-21

methyl 3-chloro-4-(dibromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-4-(dibromomethyl)benzoate
• .4-dibromomethyl-3-chlorobenzoic acid methyl ester;methyl 4-(dibromomethyl)-3-chlorobenzoate;
• SCHEMBL3656263
• DB-136477
• 3-Chloro-4-(dibromomethyl)benzoic acid methyl ester
• HGXJFPKSHSSZRY-UHFFFAOYSA-N
• 1134777-59-5

• Inchi： 1S/C9H7Br2ClO2/c1-14-9(13)5-2-3-6(8(10)11)7(12)4-5/h2-4,8H,1H3
• InChI Key： HGXJFPKSHSSZRY-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C(=O)OC)=CC=1Cl)Br

Computed Properties

• Exact Mass: 339.85000
• Monoisotopic Mass: 339.85013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.91500